Cas no 1997541-50-0 (1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol
• CAS No: 1997541-50-0
• MF: C₈H₁₃FN₂O
• MW: 172.200025320053
• CID: 5900239
• PubChem ID: 165600466
• Update Time: 2025-06-08

1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol
• EN300-1649902
• 1997541-50-0

• Inchi： 1S/C8H13FN2O/c1-2-7-4-10-11(5-7)6-8(12)3-9/h4-5,8,12H,2-3,6H2,1H3
• InChI Key： GJHUZTDJHJRHDZ-UHFFFAOYSA-N
• SMILES： FCC(CN1C=C(C=N1)CC)O

Computed Properties

• Exact Mass: 172.10119120g/mol
• Monoisotopic Mass: 172.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Additional information on 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol

Introduction to 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol (CAS No. 1997541-50-0)

1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol, with the CAS number 1997541-50-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyrazole and fluorinated alcohol functionalities, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol consists of a pyrazole ring substituted with an ethyl group at the 4-position, and a fluorinated propanol moiety attached to the 1-position of the pyrazole ring. The presence of the fluorine atom in the propanol group is particularly noteworthy, as it can significantly influence the compound's physicochemical properties, such as lipophilicity, metabolic stability, and biological activity.

In the context of medicinal chemistry, 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

One of the key advantages of 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol is its favorable pharmacokinetic profile. The fluorine atom in the propanol group enhances the compound's metabolic stability, thereby increasing its bioavailability and extending its half-life in vivo. This property is crucial for developing drugs that require sustained action over extended periods. Additionally, the compound's lipophilicity allows it to cross biological membranes more easily, facilitating its distribution to target tissues.

In preclinical studies, 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol has demonstrated promising efficacy in various disease models. For example, it has shown significant antitumor activity in vitro and in vivo against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves multiple pathways, such as inducing apoptosis, inhibiting cell proliferation, and disrupting angiogenesis. These findings suggest that this compound could be a valuable candidate for further development as an anticancer agent.

Beyond oncology, 1-(4-ethyl-1H-pyrazol-1-yl)-3-fluoropropan-2-ol has also been investigated for its potential therapeutic applications in other areas. For instance, it has been shown to exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for treating inflammatory diseases such as arthritis and asthma.

The synthesis of 1-(4-ethyl-1H-pyrazol-1-y)-3-fluoropropan--2--ol involves several well-established chemical reactions. One common approach is to start with 4-bromoacetophenone and ethylhydrazine to form the pyrazole ring, followed by substitution reactions to introduce the fluorinated propanol moiety. The synthetic route can be optimized for scalability and cost-effectiveness, making it suitable for large-scale production if needed.

In conclusion, 1-(4-Ethyl--pyrazo--yl)--fluoropropan--ol (CAS No. 199754--50--0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical settings.